Cas no 424805-09-4 (2-(1H-benzo[d]imidazol-2(3H)-ylidene)-4,4,4-trichloro-3-oxobutanenitrile)

• Product Name: 2-(1H-benzo[d]imidazol-2(3H)-ylidene)-4,4,4-trichloro-3-oxobutanenitrile
• CAS No: 424805-09-4
• MF: C₁₁H₆Cl₃N₃O
• MW: 302.543838977814
• CID: 3096543
• PubChem ID: 135447277
• Update Time: 2025-04-21

2-(1H-benzo[d]imidazol-2(3H)-ylidene)-4,4,4-trichloro-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-benzo[d]imidazol-2(3H)-ylidene)-4,4,4-trichloro-3-oxobutanenitrile
• 4,4,4-trichloro-2-(1,3-dihydrobenzimidazol-2-ylidene)-3-oxobutanenitrile
• Butanenitrile, 4,4,4-trichloro-2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-
• (Z)-2-(1H-benzimidazol-2-yl)-4,4,4-trichloro-3-hydroxybut-2-enenitrile
• STL015058
• BIM-0042989.P001
• 4,4,4-trichloro-2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile
• STK559307
• (2Z)-2-(1H-benzimidazol-2-yl)-4,4,4-trichloro-3-hydroxybut-2-enenitrile
• HMS2766G03
• 3,3,3-TRICHLORO-1-(1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-YLIDEN)-2-OXOPROPYL CYANIDE
• DTXSID901323783
• CBMicro_042964
• AKOS003302076
• SR-01000226393
• SR-01000226393-1
• CHEMBL1506427
• 424805-09-4
• AKOS005484893

• Inchi： 1S/C11H6Cl3N3O/c12-11(13,14)9(18)6(5-15)10-16-7-3-1-2-4-8(7)17-10/h1-4,16-17H
• InChI Key： JPFWKGBDCJPJOK-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C1/NC2=CC=CC=C2N/1)/C(=O)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 300.957645Da
• Monoisotopic Mass: 300.957645Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.7Ų